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Compound of Interest

Compound Name: 3,3-Dimethoxybutan-2-one

L Get Quote

Cat. No.: B1329833

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the boiling point and related
physicochemical properties of 3,3-Dimethoxybutan-2-one (CAS No. 21983-72-2). It includes a
summary of reported boiling point data, detailed experimental protocols for its determination,
and a visualization of its synthesis pathway.

Quantitative Data Summary

3,3-Dimethoxybutan-2-one is a colorless liquid utilized as a solvent and reagent in organic
synthesis.[1] The experimentally determined and predicted boiling points for this compound are
summarized below. Variations in reported values can be attributed to differences in
experimental conditions and measurement precision.

Parameter Value Conditions Source(s)

Boiling Point 160-162 °C Not specified [1]

Boiling Point 1455 °C 760 mmHg [1]

Boiling Point 145-146 °C lit. [2][3]

Boiling Point 145 °C Not specified [4]

Boiling Point 145.499 °C 760 mmHg
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Experimental Protocols: Boiling Point Determination

While a specific, published protocol for determining the boiling point of 3,3-Dimethoxybutan-2-
one was not found, standard methodologies for organic liquids are applicable. The following
describes the Thiele tube method, a common and effective technique for small sample
volumes.[5]

Objective: To determine the boiling point of a liquid organic compound by observing the
temperature at which its vapor pressure equals the atmospheric pressure.

Apparatus and Materials:

e Thiele tube

¢ High-temperature heating oil (e.g., mineral oil or silicone oil)
o Thermometer (calibrated)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Bunsen burner or other heat source

e Stand and clamps

o Sample of 3,3-Dimethoxybutan-2-one

o Safety goggles and appropriate personal protective equipment
Procedure:

o Sample Preparation: Fill the small test tube with the liquid sample to a depth of
approximately 1-2 cm.

o Capillary Tube Placement: Place the capillary tube into the test tube with its open end
submerged in the liquid and the sealed end protruding above the surface.[2]
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o Apparatus Assembly:

o Attach the test tube to the thermometer using a rubber band or wire. Ensure the bottom of
the test tube is level with the thermometer bulb.

o Clamp the Thiele tube to the stand and fill it with heating oil until the oil level is above the
side arm junction.

o Immerse the thermometer and the attached sample tube into the Thiele tube, ensuring the
sample is positioned near the center of the main tube.[5]

e Heating:

o Gently heat the side arm of the Thiele tube with a Bunsen burner using a slow, even flame.
[2] The design of the tube promotes convection currents, ensuring uniform temperature
distribution.[2]

o As the temperature rises, air trapped in the capillary tube will expand and slowly bubble
out.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube.[6] This indicates that the vapor pressure of the liquid has
overcome the atmospheric pressure.

» Boiling Point Reading:
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The boiling point is the
temperature at which the liquid just begins to be drawn back into the capillary tube.[2][5]

o Record this temperature.
o Safety Precautions:
o Always wear safety goggles.[6]

o Ensure the capillary tube is properly sealed to avoid experimental failure.[6]
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o Handle the hot Thiele tube and oil with care to prevent burns.
o Perform the experiment in a well-ventilated area or fume hood.

Synthesis Pathway Visualization

3,3-Dimethoxybutan-2-one can be synthesized from the starting materials 2,3-butanedione
and methanol or, more efficiently, with trimethyl orthoformate which serves as both a reagent
and a water scavenger. The reaction is typically acid-catalyzed.

Synthesis of 3,3-Dimethoxybutan-2-one
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Caption: Workflow for the acid-catalyzed synthesis of 3,3-Dimethoxybutan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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